Cas no 568577-88-8 (4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]morpholine)

• Product Name: 4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]morpholine
• CAS No: 568577-88-8
• MF: C₁₆H₂₄BNO₃
• MW: 289.177664756775
• MDL: MFCD04112544
• CID: 366289
• PubChem ID: 329774396
• Update Time: 2025-06-26

4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)morpholine
• 4-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]morpholine
• 4-(4-Morpholinyl)benzeneboronic acid pinacol ester
• 4-MORPHOLIN-4-YL-PHENYLBORONIC ACID, PINACOL ESTER
• 4-Morpholinophenylboronic Acid Pinacol Ester
• Morpholine,4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
• 4-Morpholin-4-ylbenzeneboronic acid pinacol ester
• 4-[4-(4,4,5,5-tetramethyl-1,2,3-dioxaborolan-2-yl)phenyl]Morpholine
• 4-Morpholinophenylboronic acid, pinacol ester
• MORPHOLINE, 4-[4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]-
• 4-Morpholin-4-yl-phenylboronic acid pinacol ester
• 4-[4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-phen
• 4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]morpholine
• AS-2425
• 4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-morpholine
• EN300-86271
• 4-[4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-morpholine
• 4-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]morpholine, AldrichCPR
• UCPALIMHMYIZPZ-UHFFFAOYSA-N
• AM85292
• T3705
• J-514242
• A827436
• (4-MORPHOLINOPHENYL)BORONIC ACID PINACOL ESTER
• A22834
• SY003840
• AB17611
• SCHEMBL138606
• CS-W014555
• FT-0602350
• N-[4(4,4,5,5-Tetramethyl-[1,3,2]-dioxaborolan-2-yl)-phenyl]-morpholine
• 4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-morpholine
• AKOS015960098
• MFCD04112544
• 4-Morpholin-4-ylbenzeneboronic acid, pinacol ester
• Z1258943170
• 568577-88-8
• 4-Morpholinophenylboronic acid, pinacol ester, AldrichCPR
• DTXSID70383635
• ALBB-030434
• DB-006606

• MDL： MFCD04112544
• Inchi： 1S/C16H24BNO3/c1-15(2)16(3,4)21-17(20-15)13-5-7-14(8-6-13)18-9-11-19-12-10-18/h5-8H,9-12H2,1-4H3
• InChI Key： UCPALIMHMYIZPZ-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)N2CCOCC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 289.18500
• Monoisotopic Mass: 289.1849238 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 289.2
• Topological Polar Surface Area: 30.9

Experimental Properties

• Color/Form: No data available
• Density: 1.09±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 107.0 to 111.0 deg-C
• Boiling Point: 422.8℃ at 760 mmHg
• Flash Point: 209.5℃
• PSA: 30.93000
• LogP: 1.88740

4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]morpholine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R22;R36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]morpholine

4-[4-(Tetramethyl-1,3,2-Dioxaborolan-2-yl)Phenyl]Morpholine: A Comprehensive Overview

The compound 4-[4-(Tetramethyl-1,3,2-Dioxaborolan-2-yl)Phenyl]Morpholine (CAS No. 568577-88-8) is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structure, which combines a morpholine ring with a tetramethyl-dioxaborolane moiety attached to a phenyl group. The morpholine core provides a rigid and versatile framework, while the tetramethyl-dioxaborolane group introduces boron-based functionality, making this compound a valuable building block in modern chemical research.

Recent studies have highlighted the potential of 4-[4-(Tetramethyl-1,3,2-Dioxaborolan-2-yl)Phenyl]Morpholine in various applications, including drug discovery and advanced materials development. Its structure allows for easy functionalization, enabling researchers to explore its properties in diverse chemical environments. For instance, the boron-containing group can act as a Lewis acid catalyst or participate in cross-coupling reactions, which are critical in organic synthesis.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the coupling of a boronic acid derivative with a morpholine-containing precursor under palladium-catalyzed conditions. This method ensures high yields and excellent regioselectivity, making it suitable for large-scale production in both academic and industrial settings.

In terms of applications, 4-[4-(Tetramethyl-1,3,2-Dioxaborolan-2-yl)Phenyl]Morpholine has shown promise in the development of novel pharmaceutical agents. Its ability to form stable complexes with metal ions has led to its use in designing metallo-drugs targeting specific biological pathways. Additionally, its electronic properties make it a candidate for use in optoelectronic materials, where its ability to modulate light absorption and emission could be harnessed for next-generation devices.

Recent research has also focused on the environmental impact of this compound and its derivatives. Studies have demonstrated that it exhibits low toxicity and biodegradability under certain conditions, making it a safer alternative to traditional synthetic compounds in some applications. This aligns with the growing trend toward sustainable chemistry and green manufacturing practices.

The structural versatility of 4-[4-(Tetramethyl-1,3,2-Dioxaborolan-2-yl)Phenyl]Morpholine is further evidenced by its role as an intermediate in the synthesis of more complex molecules. For example, it can be used as a precursor for constructing heterocyclic compounds with unique electronic properties or as a ligand in catalytic systems that facilitate challenging transformations.

In conclusion, 4-[4-(Tetramethyl-1,3,2-Dioxaborolan-2-yl)Phenyl]Morpholine (CAS No. 568577-88-8) is a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to push the boundaries of organic chemistry and materials science.